Cas no 27645-60-9 (4-(4-Methoxyphenyl)carbonylbenzonitrile)

• Product Name: 4-(4-Methoxyphenyl)carbonylbenzonitrile
• CAS No: 27645-60-9
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD01311594
• CID: 1037632
• PubChem ID: 10868321
• Update Time: 2025-10-28

4-(4-Methoxyphenyl)carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxybenzoyl)benzonitrile
• 4-Cyano-4'-Methoxybenzophenone
• 4-(4-methoxy-benzoyl)-benzonitrile
• 4-[(4-Methoxyphenyl)carbonyl]benzonitrile
• 4-cyanophenyl(4-methoxyphenyl)methanone
• MFCD01311594
• SCHEMBL3469060
• CBA64560
• DA-07402
• DTXSID00446500
• BS-22181
• 4-{[4-(methyloxy)phenyl]carbonyl}benzonitrile
• AT31491
• AKOS016008473
• CS-0207530
• LJZVSJCLGALFPA-UHFFFAOYSA-N
• 27645-60-9
• Benzonitrile, 4-(4-methoxybenzoyl)-
• 4-(4-Methoxyphenyl)carbonylbenzonitrile

• MDL： MFCD01311594
• Inchi： 1S/C15H11NO2/c1-18-14-8-6-13(7-9-14)15(17)12-4-2-11(10-16)3-5-12/h2-9H,1H3
• InChI Key： LJZVSJCLGALFPA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 237.07900
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 422.5°C at 760 mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.601
• PSA: 50.09000
• LogP: 2.79788

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones